Cas no 2229582-12-9 (1-Fluoro-3-methyl-3-phenylbutan-2-ol)

• Product Name: 1-Fluoro-3-methyl-3-phenylbutan-2-ol
• CAS No: 2229582-12-9
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5778291
• PubChem ID: 165974011
• Update Time: 2025-10-30

1-Fluoro-3-methyl-3-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2229582-12-9
• 1-fluoro-3-methyl-3-phenylbutan-2-ol
• EN300-1877097
• 1-Fluoro-3-methyl-3-phenylbutan-2-ol

• Inchi： 1S/C11H15FO/c1-11(2,10(13)8-12)9-6-4-3-5-7-9/h3-7,10,13H,8H2,1-2H3
• InChI Key： KCGLODUHVLORSY-UHFFFAOYSA-N
• SMILES： FCC(C(C)(C)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Fluoro-3-methyl-3-phenylbutan-2-ol

Introduction to 1-Fluoro-3-methyl-3-phenylbutan-2-ol (CAS No. 2229582-12-9)

1-Fluoro-3-methyl-3-phenylbutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229582-12-9, is a fluorinated organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of fluorinated alcohols, which are widely recognized for their unique physicochemical properties and biological activities. The presence of both a fluoro group and a phenyl substituent in the molecule imparts distinct electronic and steric effects, making it a versatile scaffold for drug discovery and material science applications.

The structural features of 1-Fluoro-3-methyl-3-phenylbutan-2-ol include a chiral center at the C3 position, which allows for the synthesis of enantiomerically pure forms. This chirality is particularly important in pharmaceutical applications, where the biological activity of a drug can be highly dependent on its stereochemistry. The compound’s molecular formula, C₁₁H₁₅FO, reflects its composition and suggests potential applications in the synthesis of more complex molecules.

In recent years, fluorinated compounds have been extensively studied due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluoro group, in particular, is known to modulate the lipophilicity and electronic properties of molecules, often leading to more potent pharmacological effects. 1-Fluoro-3-methyl-3-phenylbutan-2-ol exemplifies this trend, as its fluorine atom can interact with biological systems in ways that non-fluorinated analogs cannot.

The synthesis of 1-Fluoro-3-methyl-3-phenylbutan-2-ol typically involves multi-step organic reactions, including fluorination protocols, Grignard reactions, and Friedel-Crafts alkylation. Advanced synthetic methodologies have enabled the efficient preparation of this compound with high purity, which is crucial for downstream applications such as medicinal chemistry research. Recent advancements in catalytic systems have further optimized these synthetic routes, reducing reaction times and improving yields.

One of the most compelling aspects of 1-Fluoro-3-methyl-3-phenylbutan-2-ol is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The phenyl ring provides a hydrophobic interaction surface, while the fluoro group enhances binding interactions through dipole-dipole interactions or halogen bonding.

The role of computational chemistry in understanding the properties of 1-Fluoro-3-methyl-3-phénylbutanane 2 ol (CAS No. 2229582 12 9) cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities, metabolic pathways, and toxicological profiles. These computational studies often guide experimental design by providing insights into how modifications to the molecule might affect its biological activity. For example, virtual screening has identified promising analogs based on the scaffold provided by 1-fluoro-(S)-methyl-(S)-phenylbutanediol.

In academic research, 1-fluoro-(S)-methyl-(S)-phenylbutanediol has been utilized as a key intermediate in the development of chiral catalysts and asymmetric synthesis protocols. The ability to generate enantiomerically enriched forms of this compound has opened new avenues for creating enantioselective drugs with minimal side effects. Such advancements align with global trends toward personalized medicine, where tailored therapeutic agents are designed to meet individual patient needs.

The pharmaceutical industry has also shown interest in 1-fluoro-(S)-methyl-(S)-phenylbutanediol due to its potential as a precursor for active pharmaceutical ingredients (APIs). Companies are exploring its utility in synthesizing drugs that target neurological disorders, infectious diseases, and inflammatory conditions. The unique combination of structural features makes it an attractive candidate for further development into marketable therapeutics.

From a material science perspective, fluorinated compounds like 1-fluoro-(S)-methyl-(S)-phenylbutanediol contribute to innovations in polymer chemistry and advanced materials. Their incorporation into polymers can enhance thermal stability, chemical resistance, and other desirable properties. Additionally, these compounds serve as ligands in coordination chemistry, where they bind to metal centers to form catalysts or functional materials.

The environmental impact of fluorinated compounds is another area of growing interest. While these molecules offer numerous benefits in industrial and pharmaceutical applications, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively working on green chemistry approaches to minimize waste and reduce environmental footprints during the synthesis of such compounds.

In conclusion,1-fluoro-(S)-methyl-(S)-phenylbutanediol (CAS No. 2229582 12 9) represents a fascinating example of how structural complexity can lead to novel applications in medicine and materials science. Its unique combination of functional groups makes it a valuable scaffold for drug discovery and industrial innovation. As research continues to uncover new uses for this compound,1-fluoro-(S)-methyl-(S)-phenylbutanediol is poised to play an increasingly important role in addressing global challenges across multiple scientific disciplines.